Cas no 770-39-8 (4-Hydroxyphenylacetone)

• Product Name: 4-Hydroxyphenylacetone
• CAS No: 770-39-8
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00210439
• CID: 39854
• PubChem ID: 87560268
• Update Time: 2025-04-18

4-Hydroxyphenylacetone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxyphenyl)propan-2-one
• 4-Hydroxyphenylacetone
• p-Hydroxyphenylacetone
• 1-(4-Hydroxyphenyl)-2-propanone
• 2-Propanone,(p-hydroxyphenyl)- (6CI,7CI)
• 2-Propanone, 1-(p-hydroxyphenyl)- (8CI)
• 1-(4-Hydroxyphenyl)acetone
• 1-(p-Hydroxyphenyl)-2-propanone
• 4-Acetonylphenol
• 4-Hydroxybenzyl methylketone
• 4-Hydroxyphenyl-2-propanone
• p-Hydroxyphenyl-2-propanone
• 2-Propanone, 1-(4-hydroxyphenyl)-
• 7K79N2OO7F
• 4-hydroxyphenyl acetone
• 4-hydroxyphenylpropanone
• 4-hydroxyphenylpropan-2-one
• 4-hydroxyphenyl-propan-2-one
• KSC493G4N
• 4-Hydroxybenzyl methyl ketone
• 4-hydroxyphenyl propan-2-one
• (4-hydroxyphenyl)propan-2-one
• D
• MFCD00210439
• FT-0618735
• AC-5623
• 770-39-8
• 4-Cyanophenyl-4-trans-n-propylcyclohexylbenzoate
• EN300-65035
• NS00126163
• UNII-7K79N2OO7F
• D91021
• Q15634197
• 1-(4-hydroxy-phenyl)-propan-2-one
• AKOS005257889
• 1-(4-hydroxyphenyl)-propan-2-one
• SCHEMBL4455
• DTXSID40427095
• A9762
• CHEMBL1090553
• VWMVAQHMFFZQGD-UHFFFAOYSA-N
• FS-4052
• BDBM50315101
• H1249
• 4-Hydroxyphenyl acetone,98%
• DB-056172

• MDL： MFCD00210439
• Inchi： 1S/C9H10O2/c1-7(10)6-8-2-4-9(11)5-3-8/h2-5,11H,6H2,1H3
• InChI Key： VWMVAQHMFFZQGD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC(C)=O

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: 10

Experimental Properties

• Color/Form: Not determined
• Density: 1.12
• Melting Point: 38.0 to 42.0 deg-C
• Boiling Point: 177°C/11mmHg(lit.)
• Flash Point: 114.5 °C
• Refractive Index: 1.543
• PSA: 37.30000
• LogP: 1.52370
• Solubility: Not determined

4-Hydroxyphenylacetone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons